3-(2-bromobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-bromobenzoyl)amino]-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H13BrF2N2O3/c23-15-7-3-1-5-13(15)21(28)27-19-14-6-2-4-8-18(14)30-20(19)22(29)26-12-9-10-16(24)17(25)11-12/h1-11H,(H,26,29)(H,27,28)
• InChI Key: KCSAOAROCABLLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC(=C(C=C3)F)F)NC(=O)C4=CC=CC=C4Br
• Molecular Formula: C22H13BrF2N2O3
• Molecular Weight: 471.2 g/mol

Description

3-(2-bromobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide, also known as BB-94, is a chemical compound that belongs to the class of matrix metalloproteinase inhibitors (MMPIs). MMPIs are a group of compounds that can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in the breakdown of extracellular matrix (ECM) components. BB-94 has been extensively studied for its potential use in the treatment of various diseases, including cancer and inflammatory disorders.

Scientific Research Applications

Synthesis Methodologies

• Diversity-Oriented Synthesis: A study by Han et al. (2014) developed a two-step, diversity-oriented synthesis route for highly functionalized benzofuran-2-carboxamides. This method involves an Ugi four-component reaction followed by microwave-assisted Rap–Stoermer reaction, showing the versatility of benzofuran carboxamides in generating diverse molecular libraries for potential bioactive compounds Han, Wu, & Dai, 2014.

Biological Activities

• Antimicrobial Activity

  Benzofuran derivatives, including carboxamides, have been designed and synthesized with significant antimicrobial properties. Sanjeeva et al. (2021) demonstrated the antimicrobial efficacy of benzofuran-oxadiazole hybrids, underscoring the potential of benzofuran carboxamides in developing new antimicrobial agents Sanjeeva, Rao, Prasad, & Ramana, 2021.

• Antituberculosis and Molecular Docking

  Thorat et al. (2016) explored the synthesis and antituberculosis activity of benzofuran carbohydrazide derivatives. Their work includes molecular docking studies, indicating the role of benzofuran derivatives in addressing tuberculosis through targeted molecular interactions Thorat, Nazirkar, Thorat, More, Jagtap, & Yamgar, 2016.

Chemical Properties and Structural Analysis

• Crystal Structure Analysis: The study of crystal structures of benzamide derivatives, such as those by Suchetan et al. (2016), provides essential insights into the molecular conformations and intermolecular interactions critical for understanding the chemical behavior and reactivity of benzofuran carboxamides Suchetan, Suresha, Naveen, & Lokanath, 2016.